Cas no 2742657-62-9 (1-(Fluorosulfonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(Fluorosulfonyl)piperidine-3-carboxylic acid
• CAS No: 2742657-62-9
• MF: C₆H₁₀FNO₄S
• MW: 211.211304187775
• CID: 6319935
• PubChem ID: 165726908
• Update Time: 2025-05-23

1-(Fluorosulfonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7564305
• 2742657-62-9
• 1-(fluorosulfonyl)piperidine-3-carboxylic acid
• Z4335589831
• 1-(Fluorosulfonyl)piperidine-3-carboxylic acid

• Inchi： 1S/C6H10FNO4S/c7-13(11,12)8-3-1-2-5(4-8)6(9)10/h5H,1-4H2,(H,9,10)
• InChI Key： NHVSGUVKNULCSJ-UHFFFAOYSA-N
• SMILES： S(N1CCCC(C(=O)O)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 211.03145714g/mol
• Monoisotopic Mass: 211.03145714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(Fluorosulfonyl)piperidine-3-carboxylic acid

1-(Fluorosulfonyl)piperidine-3-carboxylic acid: A Comprehensive Overview

The compound CAS No. 2742657-62-9, also known as 1-(Fluorosulfonyl)piperidine-3-carboxylic acid, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of fluorinated sulfonamides, which have garnered considerable attention in recent years due to their unique chemical properties and versatility. The molecule consists of a piperidine ring substituted with a fluorosulfonyl group at position 1 and a carboxylic acid group at position 3, making it a valuable building block for advanced chemical synthesis.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The presence of the fluorosulfonyl group in 1-(Fluorosulfonyl)piperidine-3-carboxylic acid introduces unique electronic and steric properties, which can be exploited in the development of novel pharmaceuticals, agrochemicals, and advanced materials. Researchers have demonstrated that such fluorinated sulfonamides exhibit enhanced stability, bioavailability, and reactivity compared to their non-fluorinated counterparts.

The synthesis of CAS No. 2742657-62-9 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the piperidine ring, followed by selective substitution at positions 1 and 3 with the fluorosulfonyl and carboxylic acid groups, respectively. The use of palladium-catalyzed coupling reactions has been particularly effective in achieving high yields and purity levels, ensuring the compound's suitability for downstream applications.

In terms of physical properties, 1-(Fluorosulfonyl)piperidine-3-carboxylic acid exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it ideal for use in various chemical reactions, including peptide coupling, polymerization, and catalytic transformations. The compound's ability to act as both an electrophilic and nucleophilic agent further enhances its utility in complex molecular constructions.

The application of CAS No. 2742657-62-9 extends beyond traditional chemistry into emerging fields such as green chemistry and sustainable materials development. For instance, researchers have explored its potential as a catalyst in asymmetric synthesis reactions, where it has shown remarkable enantioselectivity. Additionally, its role as a precursor for advanced polymers and coatings has been investigated, with promising results in terms of thermal stability and mechanical strength.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(Fluorosulfonyl)piperidine-3-carboxylic acid. Quantum mechanical calculations have revealed that the fluorosulfonyl group significantly alters the electron distribution within the molecule, enhancing its electrophilic character at specific sites. This understanding has enabled chemists to design more efficient synthetic pathways and optimize reaction conditions for large-scale production.

In conclusion, CAS No. 2742657-62-9, or 1-(Fluorosulfonyl)piperidine-3-carboxylic acid, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent research advancements, position it as a key player in the development of innovative solutions in pharmaceuticals, materials science, and beyond.